2-ethoxy-N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-ethoxy-N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]acetamide
• InChI: InChI=1S/C12H11F3N2O2S/c1-2-19-6-9(18)16-11-17-10-7(12(13,14)15)4-3-5-8(10)20-11/h3-5H,2,6H2,1H3,(H,16,17,18)
• InChI Key: NUQHXGMZECPXEB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=NC2=C(C=CC=C2S1)C(F)(F)F
• Molecular Formula: C12H11F3N2O2S
• Molecular Weight: 304.29 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a bicyclic system with multiple applications and is known to exhibit a wide range of biological properties. Benzothiazoles and their derivatives have shown pronounced antioxidant activity.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

High-Voltage Lithium Metal Batteries

• Application : cFTOF serves as a solvent for lithium metal batteries. It combines high-voltage stability (up to 6 V) with tunable Li⁺ solvation structure. .

Agrochemical and Pharmaceutical Ingredients

• Application : Incorporating trifluoromethylpyridines into active ingredients enhances their bioactivity and metabolic stability. .

Proteomics Research

• Application : Scientists utilize this compound to study protein structures, interactions, and functions. .

Mechanism of Action

Target of Action

It has been used as a solvent in lithium metal batteries . The compound appears to interact with lithium ions and FSI anions in low salt concentration electrolyte systems .

Mode of Action

The compound, also known as 2-ethoxy-4-(trifluoromethyl)-1,3-dioxolane (cFTOF), is used as a single ether for lithium metal batteries . It combines high voltage stability up to 6V and adjustable Li+ solvation structure . It increases the ion pair of Li+ with FSI anions in low salt concentration electrolyte systems .

Biochemical Pathways

Its role in lithium metal batteries suggests it may influence electrochemical pathways related to lithium ion transport .

Pharmacokinetics

As a solvent in lithium metal batteries, its bioavailability would be more relevant in an industrial context rather than a biological one .

Result of Action

The compound’s action results in increased ion pairing of Li+ with FSI anions in low salt concentration electrolyte systems, contributing to the performance of lithium metal batteries .

Action Environment

Environmental factors that could influence the action, efficacy, and stability of this compound include the concentration of lithium ions and FSI anions, as well as the overall conditions within the battery system .

Future Directions

Benzothiazole derivatives have been the subject of much research due to their wide range of biological activities. Future research may focus on developing new derivatives with improved pharmacological profiles.